Cas no 280-71-7 (3-Oxabicyclo[3.3.1]nonane)
3-Oxabicyclo[3.3.1]nonane Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxabicyclo[3.3.1]nonane
- 280-71-7
- SCHEMBL4223261
-
- Inchi: 1S/C8H14O/c1-2-7-4-8(3-1)6-9-5-7/h7-8H,1-6H2
- InChI Key: XGAJXBMZXQIFKW-UHFFFAOYSA-N
- SMILES: O1CC2CCCC(C1)C2
Computed Properties
- Exact Mass: 126.10452
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 90.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
3-Oxabicyclo[3.3.1]nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP309-100MG |
3-oxabicyclo[3.3.1]nonane |
280-71-7 | 95% | 100mg |
¥1485.00 | 2023-05-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP309-250MG |
3-oxabicyclo[3.3.1]nonane |
280-71-7 | 95% | 250mg |
¥2376.00 | 2023-05-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP309-500MG |
3-oxabicyclo[3.3.1]nonane |
280-71-7 | 95% | 500mg |
¥3960.00 | 2023-05-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP309-1G |
3-oxabicyclo[3.3.1]nonane |
280-71-7 | 95% | 1g |
¥5940.00 | 2023-05-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP309-5G |
3-oxabicyclo[3.3.1]nonane |
280-71-7 | 95% | 5g |
¥17820.00 | 2023-05-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP309-100mg |
3-oxabicyclo[3.3.1]nonane |
280-71-7 | 95% | 100mg |
¥1485.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP309-250mg |
3-oxabicyclo[3.3.1]nonane |
280-71-7 | 95% | 250mg |
¥2376.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP309-500mg |
3-oxabicyclo[3.3.1]nonane |
280-71-7 | 95% | 500mg |
¥3960.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP309-1g |
3-oxabicyclo[3.3.1]nonane |
280-71-7 | 95% | 1g |
¥5940.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP309-5g |
3-oxabicyclo[3.3.1]nonane |
280-71-7 | 95% | 5g |
¥17820.0 | 2024-04-20 |
3-Oxabicyclo[3.3.1]nonane Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 3-Oxabicyclo[3.3.1]nonane
Professional Introduction to Compound with CAS No. 280-71-7 and Product Name: 3-Oxabicyclo[3.3.1]nonane
The compound with the CAS number 280-71-7 and the product name 3-Oxabicyclo[3.3.1]nonane represents a significant area of interest in the field of organic chemistry and pharmaceutical research. This bicyclic ether, characterized by its unique three-membered oxygen-containing ring fused to a nonane backbone, has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The systematic nomenclature reflects its cyclic structure, with the "oxa" prefix indicating the presence of an oxygen atom in the ring system, while the "[3.3.1]" notation describes the ring topology consisting of three six-membered rings connected in a specific manner.
In recent years, 3-Oxabicyclo[3.3.1]nonane has been explored as a key intermediate in the synthesis of various pharmacologically active molecules. Its rigid bicyclic framework provides a stable scaffold for further functionalization, making it a valuable building block in drug discovery programs. The compound's ability to adopt multiple conformations while maintaining structural integrity has been exploited in the design of novel therapeutic agents targeting specific biological pathways.
One of the most compelling aspects of 3-Oxabicyclo[3.3.1]nonane is its potential role in developing small-molecule inhibitors for enzymes involved in metabolic disorders. Studies have demonstrated that derivatives of this compound can interact with hydrophobic pockets of target proteins, modulating their activity in a highly selective manner. For instance, researchers have investigated its derivatives as potential kinase inhibitors, leveraging the compound's ability to mimic natural substrates and disrupt enzyme-substrate interactions.
The synthesis of 3-Oxabicyclo[3.3.1]nonane presents both challenges and opportunities for chemists seeking to optimize yield and purity. Traditional synthetic routes often involve multi-step processes requiring careful control of reaction conditions to avoid unwanted side products. However, advances in catalytic methods have enabled more efficient pathways, reducing the environmental impact and improving scalability for industrial applications.
Recent breakthroughs in computational chemistry have further enhanced the understanding of 3-Oxabicyclo[3.3.1]nonane's reactivity and conformational dynamics. Molecular modeling studies have revealed insights into how subtle changes in the substituent pattern can influence binding affinity and pharmacokinetic properties, guiding medicinal chemists toward more effective drug candidates.
The pharmaceutical industry has also shown interest in 3-Oxabicyclo[3.3.1]nonane as a precursor for radiolabeled compounds used in diagnostic imaging techniques such as positron emission tomography (PET). By incorporating isotopes into this framework, researchers can develop probes that selectively accumulate in target tissues, providing high-resolution images for disease detection and monitoring.
Beyond its therapeutic applications, 3-Oxabicyclo[3.3.1]nonane has found utility in materials science, particularly in designing polymers with enhanced thermal stability and mechanical strength. The bicyclic ether's resistance to degradation under extreme conditions makes it an attractive candidate for high-performance materials used in aerospace and automotive industries.
As research continues to uncover new possibilities for 3-Oxabicyclo[3.3.1]nonane, collaborations between academia and industry are expected to accelerate development efforts. The compound's versatility as a synthetic intermediate ensures its continued relevance in addressing complex chemical challenges across multiple disciplines.
In conclusion, CAS No 280-71-7 and Product Name: 3-Oxabicyclo[3.3.1]nonane represent a cornerstone of modern chemical innovation, with far-reaching implications for medicine, materials science, and beyond. Its unique structural features and functional adaptability underscore its importance as a research tool and industrial material poised to drive future advancements.
280-71-7 (3-Oxabicyclo[3.3.1]nonane) Related Products
- 283-27-2(3-Oxabicyclo[3.2.2]nonane(6CI,8CI,9CI))
- 54730-55-1(2H-Pyran, 3-hexyltetrahydro-)
- 61639-09-6(2H-Pyran, 3-cyclohexyltetrahydro-)
- 84540-23-8(Bicyclo[2.2.2]octane, 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)-)
- 61467-48-9(2H-Naphtho[2,1-c]pyran, dodecahydro-7,7,10a-trimethyl-)
- 1050493-77-0(2-(tetrahydro-2H-pyran-3-yl)ethanol)
- 14774-37-9(oxan-4-ylmethanol)
- 26093-63-0(2H-Pyran,tetrahydro-3-methyl-)
- 61639-08-5(2H-Pyran, 3-butyltetrahydro-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)